5-(3-Methylbutoxy)-2-methylaniline

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-methyl-5-(3-methylbutoxy)aniline
• InChI: InChI=1S/C12H19NO/c1-9(2)6-7-14-11-5-4-10(3)12(13)8-11/h4-5,8-9H,6-7,13H2,1-3H3
• InChI Key: GGLSVSJBUPIIPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCC(C)C)N

Description

5-(3-Methylbutoxy)-2-methylaniline is an aromatic amine derivative featuring a methyl-substituted aniline core with a 3-methylbutoxy group at the 5-position. The 3-methylbutoxy substituent is an electron-donating alkoxy group, which influences solubility, reactivity, and intermolecular interactions compared to other substituents like sulfonyl, aminoalkyl, or heterocyclic moieties .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key analogs of 5-(3-Methylbutoxy)-2-methylaniline and their distinguishing features are summarized below:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituent Type	Key Properties	Applications
5-(3-Methylbutoxy)-2-methylaniline	N/A*	C₁₂H₁₉NO	193.29†	Alkoxy (3-methylbutoxy)	Predicted high lipophilicity; electron-donating substituent enhances aromatic stability	Potential intermediates in drug synthesis
5-(Ethylsulfonyl)-2-methoxyaniline	N/A	C₉H₁₂NO₃S	214.26	Sulfonyl, methoxy	Electron-withdrawing sulfonyl group; improved metabolic stability	VEGFR2 inhibitor pharmacophore
5-[(Dimethylamino)methyl]-2-methylaniline	107600-25-9	C₁₀H₁₆N₂	164.25	Aminoalkyl (dimethylamino)	Basic amino group increases water solubility; modulates receptor binding	Neurological drug intermediates
5-[5-Fluoro-1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-2-methylaniline	1183523-85-4	C₁₈H₁₈FN₃	295.35	Heterocyclic (benzodiazolyl), fluoro	Fluorine enhances metabolic stability; heterocycle enables π-π stacking	Kinase inhibitors, fluorescent probes
5-(1H-Imidazol-2-yl)-2-methylaniline	1126367-12-1	C₁₀H₁₁N₃	173.22	Heterocyclic (imidazolyl)	Planar imidazole ring facilitates metal coordination; moderate solubility	Catalysis, coordination chemistry

†Calculated based on molecular formula.

Substituent Effects on Physicochemical Properties

• Electron-Donating vs. Electron-Withdrawing Groups : The 3-methylbutoxy group in the target compound likely increases electron density on the aromatic ring, enhancing stability in electrophilic substitution reactions. In contrast, the sulfonyl group in 5-(ethylsulfonyl)-2-methoxyaniline reduces electron density, favoring nucleophilic attack .
• Solubility: Aminoalkyl substituents (e.g., dimethylamino in ) improve water solubility via protonation, whereas bulky alkoxy or heterocyclic groups (e.g., benzodiazolyl in ) increase lipophilicity.
• Metabolic Stability : Fluorinated analogs (e.g., ) exhibit prolonged half-lives due to resistance to oxidative degradation.